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Compound of Interest

Compound Name: Acy-738

Cat. No.: B15584832 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on addressing solubility issues and other common challenges

encountered when working with Acy-738.

Frequently Asked Questions (FAQs)
Q1: What is Acy-738 and what is its primary mechanism of action?

Acy-738 is a potent and selective inhibitor of Histone Deacetylase 6 (HDAC6).[1][2][3][4][5] Its

primary mechanism of action involves inhibiting the enzymatic activity of HDAC6, which leads

to an increase in the acetylation of its target proteins.[6] A key substrate of HDAC6 is α-tubulin,

and inhibition by Acy-738 results in increased α-tubulin acetylation, which can impact

microtubule stability and axonal transport.[6][7][8][9] Acy-738 shows significantly higher

selectivity for HDAC6 over other HDAC isoforms, such as class I HDACs.[1][3][6]

Q2: What are the recommended solvents for dissolving Acy-738?

Acy-738 is most commonly dissolved in Dimethyl Sulfoxide (DMSO) for in vitro studies.[1][3]

[10][11] For in vivo applications, a stock solution in DMSO is typically diluted further with other

vehicles.[10][11] It is practically insoluble in water.[1]

Q3: How should I prepare a stock solution of Acy-738?
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For in vitro experiments, it is recommended to prepare a stock solution in fresh, anhydrous

DMSO.[1] For example, a stock solution of 10 mM in DMSO can be prepared.[12] It is crucial to

use high-quality, moisture-free DMSO, as absorbed moisture can reduce the solubility of Acy-
738.[1][13]

Q4: How should I store Acy-738 powder and stock solutions?

Powder: Acy-738 powder should be stored at -20°C for long-term stability (up to 3 years).

[10]

Stock Solutions: Aliquot the stock solution to avoid repeated freeze-thaw cycles.[1] Store

DMSO stock solutions at -80°C for up to 2 years or at -20°C for up to 1 year.[2][10]

Troubleshooting Guide
Issue 1: Acy-738 powder is not dissolving in DMSO.

Possible Cause 1: Suboptimal DMSO quality.

Solution: Use fresh, high-purity, anhydrous DMSO. Moisture in DMSO can significantly

decrease the solubility of Acy-738.[1][13]

Possible Cause 2: Insufficient mixing.

Solution: Vortex the solution thoroughly. Gentle warming and sonication can also aid in

dissolution.[11][12]

Possible Cause 3: Reached solubility limit.

Solution: Refer to the solubility data to ensure you are not exceeding the solubility limit of

Acy-738 in DMSO.

Issue 2: Precipitation occurs when diluting the DMSO
stock solution with aqueous media for cell culture
experiments.

Possible Cause: Poor aqueous solubility of Acy-738.
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Solution: Acy-738 is insoluble in water.[1] When preparing working solutions for cell

culture, ensure the final concentration of DMSO is kept low (typically <0.5%) to maintain

cell viability and prevent precipitation. Prepare fresh dilutions just before use and add

them to the culture medium with gentle mixing.

Issue 3: Precipitation or phase separation in the
formulation for in vivo studies.

Possible Cause: Improper mixing of components.

Solution: When preparing formulations for in vivo administration, add the solvents

sequentially and ensure the solution is clear before adding the next component.[10][11]

For example, in a formulation of 10% DMSO, 40% PEG300, 5% Tween-80, and 45%

saline, first dissolve Acy-738 in DMSO, then add PEG300 and mix, followed by Tween-80,

and finally the saline.[2][10]

Possible Cause: Formulation instability.

Solution: Some formulations, especially those for immediate use, may not be stable for

long-term storage. Prepare the formulation fresh before each experiment. If continuous

dosing is required over an extended period, consider alternative formulations or

administration routes, such as incorporating the compound into rodent chow.[2][7]

Data Presentation
Table 1: Solubility of Acy-738 in Various Solvents
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Solvent Solubility (mg/mL) Molar Equivalent Notes

DMSO ≥ 32 mg/mL[10] ~118.39 mM[10]

Use of fresh,

moisture-free DMSO

is recommended.[1]

DMSO 50 mg/mL[11] ~184.99 mM[11]
Sonication is

recommended.[11]

DMSO 54 mg/mL[1] ~199.78 mM[1]

DMSO 15 mg/mL[3] ~55.5 mM

Ethanol 1 mg/mL[1] ~3.7 mM

Water Insoluble[1] -

DMF 10 mg/mL[3] ~37 mM

DMSO:PBS (pH 7.2)

(1:3)
0.25 mg/mL[3] ~0.925 mM

Table 2: Formulations for In Vivo Studies

Formulation
Components

Achieved Solubility
Administration
Route

Reference

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.08 mg/mL (7.70

mM)[10]
Intraperitoneal (i.p.) [10][11]

10% DMSO, 90%

(20% SBE-β-CD in

saline)

≥ 2.08 mg/mL (7.70

mM)[10]
Not specified [10]

10% DMSO, 90%

Corn oil

≥ 2.08 mg/mL (7.70

mM)[10]
Not specified [10]

Rodent Chow
0.625 mg of Acy-738

per gram of chow
Oral [7]

DMSO and PBS Not specified Intraperitoneal (i.p.) [14]
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Experimental Protocols
Protocol 1: Preparation of Acy-738 Stock Solution for In Vitro Use

Weigh the desired amount of Acy-738 powder in a sterile microcentrifuge tube.

Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM).

Vortex the tube until the powder is completely dissolved. If necessary, use a sonicator to aid

dissolution.

Aliquot the stock solution into smaller volumes in sterile, light-protected tubes.

Store the aliquots at -80°C.

Protocol 2: Preparation of Acy-738 Formulation for Intraperitoneal (i.p.) Injection in Mice

This protocol is based on a common formulation for achieving a clear solution.

Prepare a stock solution of Acy-738 in DMSO (e.g., 20.8 mg/mL).

In a sterile tube, add 100 µL of the DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly until the solution is clear.

Add 50 µL of Tween-80 and mix again until the solution is clear.

Add 450 µL of saline to bring the total volume to 1 mL. Mix gently.

The final concentration of Acy-738 in this formulation will be 2.08 mg/mL. The final solvent

composition will be 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[2]

Use the formulation immediately after preparation.
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Acy-738 Mechanism of Action
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Caption: Acy-738 inhibits HDAC6, leading to increased acetylation of α-tubulin and Hsp90.
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Acy-738 In Vivo Formulation Workflow

Step 1: Prepare Stock Solution

Step 2: Sequential Mixing

Acy-738 Powder

Acy-738 in DMSO
(e.g., 20.8 mg/mL)

DMSO

Mix 1:
Stock + PEG300

PEG300

Tween-80

Mix 2:
Mix 1 + Tween-80 Saline

Final Formulation for Injection
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Acy-738 Solubility Troubleshooting

Acy-738 not dissolving?

Is the solvent fresh, anhydrous DMSO? Precipitation upon aqueous dilution?

Use fresh, high-purity DMSO.

No

Have you vortexed/sonicated?

Yes

Vortex thoroughly and/or sonicate.

No

Is the concentration within
solubility limits?

Yes

Reduce concentration or use a larger
volume of solvent.

No

Keep final DMSO concentration low
(e.g., <0.5%).

Prepare fresh dilutions and mix gently.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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